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Introduction

Silver dichloride (AgCl2) is a compound of significant theoretical interest due to the unusual +2
oxidation state of silver. While AgCl is a well-characterized, stable compound, the existence
and crystal structure of AgClz remain subjects of computational exploration.[1] Evolutionary
algorithms, a class of optimization methods inspired by natural selection, have emerged as
powerful tools for predicting the crystal structures of novel materials without prior experimental
data.[2] This document provides detailed application notes and protocols for employing an
evolutionary algorithm, specifically one based on the widely used USPEX (Universal Structure
Predictor: Evolutionary Xtallography) methodology, for the structure prediction of AgCla.

Computational studies have shown that while various polymorphs of AgClz can be predicted,
they are generally metastable and prone to decomposition into AgCl and Clz.[1] This
metastability makes experimental synthesis challenging and highlights the crucial role of
computational methods in exploring the potential energy landscape of this system.
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Data Presentation: Predicted AgClz Polymorphs

The following table summarizes the calculated enthalpies of formation for several candidate
polymorphs of AgCl: relative to the decomposition products (AgCl + ¥2Cl2). These values were
obtained using different density functional theory (DFT) and hybrid-DFT approaches. A more
positive value indicates greater instability with respect to decomposition.

Enthalpy of Enthalpy of Enthalpy of
Polymorph . . .
Formation (eV/f.u.) Formation (eV/f.u.) Formation (eVI/f.u.)
Structure Type
- PBEsol+U - HSEO06 - SCAN
CuClz-type 0.23 0.47 0.09
AgF2-type 0.25 0.50 0.10
Ag(l)r (ribbon-like) 0.08 0.21 0.05
AgF2-HP-type 0.28 0.54 0.12
AuClz-type 0.19 0.40 0.08

Data sourced from a comparative computational study on the stability of candidate structures
for AgClz.[1]

Experimental and Computational Protocols

This section outlines the detailed methodology for performing an evolutionary algorithm-based
crystal structure prediction for AgClz. The protocol is based on the functionalities of the USPEX
software in conjunction with an ab initio total-energy calculation code like VASP (Vienna Ab
initio Simulation Package).

Protocol 1: Evolutionary Algorithm Structure Prediction
using USPEX

1. Preparation of Input Files:
e input.uspex: This is the main input file for USPEX. Key parameters to be defined include:

o calculationType: 300 (for 3D crystal structure prediction)
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o atomType: Ag ClI

o numSpecies: 1 2 (specifies the number of atoms of each type in the formula unit)
o populationSize: 30 (number of structures in each generation)

o initialPopulationSize: 30

o numGenerations: 20 (can be increased for more complex systems)

o pressure: 0 (for ambient pressure prediction)

o valences: [1, -1] (or other expected valence states)

o abinitioCode: VASP

o command: mpirun -np 8 vasp_std (example command to run VASP)

VASP Input Files (INCAR, POTCAR, KPOINTS): These files are required for the ab initio
energy calculations.

o INCAR: This file controls the VASP calculation parameters. For structure relaxation, typical
settings would include:

PREC = Accurate

= ENCUT = 500 (energy cutoff for the plane-wave basis set)

» EDIFF = 1E-6 (energy convergence criterion for the electronic loop)

» EDIFFG =-0.01 (force convergence criterion for the ionic loop)

» |SIF = 3 (allows for cell shape, cell volume, and atomic positions to relax)

= IBRION = 2 (conjugate gradient algorithm for ionic relaxation)

= NSW = 100 (maximum number of ionic steps)
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» [SMEAR = 0; SIGMA = 0.05 (smearing method and width for metals, adjust for
insulators)

o POTCAR: This file contains the pseudopotentials for Ag and Cl. These should be
concatenated into a single file in the correct order as specified in POSCAR.

o KPOINTS: This file defines the k-point mesh for sampling the Brillouin zone. A Monkhorst-
Pack grid of appropriate density (e.g., 4x4x4 or denser) should be used.

2. Running the Calculation:
o Place all input files (input.uspex, INCAR, POTCAR, KPOINTS) in the same directory.

o Execute the USPEX code. The program will start by generating an initial population of
random crystal structures.

3. Analysis of Results:

o USPEX will output a file named extended_convex_hull.dat which lists the predicted
structures, their enthalpies, and other properties.

e The most stable and low-energy metastable structures will be saved as POSCAR files in a
results directory.

e These structures should be further analyzed for their space group, lattice parameters, and
other properties of interest.

Protocol 2: Post-processing and Refinement of
Predicted Structures

1. High-Precision Relaxation:
» Take the most promising structures identified by the evolutionary algorithm.

» Perform a more accurate static DFT calculation with a denser k-point mesh and a higher
energy cutoff to obtain highly converged energies and forces.

2. Phonon Calculations:
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o Perform phonon calculations for the most stable predicted structures to ensure their
dynamical stability (i.e., absence of imaginary phonon frequencies). This can be done using

packages like Phonopy interfaced with VASP.
3. Property Calculations:

e For the stable and low-energy metastable structures, calculate properties of interest such as
electronic band structure, density of states, and elastic constants.

Visualizations
Logical Relationship of the Evolutionary Algorithm
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Caption: The decision-making process within the evolutionary algorithm for crystal structure
prediction.

Experimental and Computational Workflow
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Caption: A comprehensive workflow for the prediction of AgClz crystal structures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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